Cas no 494867-07-1 (1H-1,3-Diazepine-2,4,7(3H)-trione, dihydro-1,3-bis(1-methylethyl)-)

• Product name: 1H-1,3-Diazepine-2,4,7(3H)-trione, dihydro-1,3-bis(1-methylethyl)-
• CAS No: 494867-07-1
• MF: C₁₁H₁₈N₂O₃
• MW: 226.272222995758
• CID: 1523122
• PubChem ID: 11736281

1H-1,3-Diazepine-2,4,7(3H)-trione, dihydro-1,3-bis(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-di(propan-2-yl)-1,3-diazepane-2,4,7-trione
• 1H-1,3-Diazepine-2,4,7(3H)-trione, dihydro-1,3-bis(1-methylethyl)-
• DTXSID00471377
• 494867-07-1

• Inchi： InChI=1S/C11H18N2O3/c1-7(2)12-9(14)5-6-10(15)13(8(3)4)11(12)16/h7-8H,5-6H2,1-4H3
• InChI Key： WASKELYIEAEIEN-UHFFFAOYSA-N
• SMILES： CC(C)N1C(=O)CCC(=O)N(C1=O)C(C)C

Computed Properties

• Exact Mass: 226.13184
• Monoisotopic Mass: 226.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.7Ų
• XLogP3: 0.5

Experimental Properties

• PSA: 57.69